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Compound of Interest

Compound Name: 1,8-Nonadiene

Cat. No.: B1346706

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory or drug development setting. The information provided is based on publicly available
data and should be supplemented with a thorough review of the most current Safety Data
Sheet (SDS) from your chemical supplier before handling 1,8-nonadiene. All laboratory work
should be conducted in accordance with established institutional safety protocols and under the
supervision of qualified personnel.

Introduction

1,8-Nonadiene (CAS No: 4900-30-5) is a linear di-olefin, a colorless liquid that serves as a
versatile building block in organic synthesis and polymer chemistry.[1] Its two terminal double
bonds make it a reactive precursor for a variety of chemical transformations. As with any
reactive chemical, a comprehensive understanding of its hazard profile and proper handling
procedures is paramount to ensure the safety of laboratory personnel and the integrity of
experimental work. This guide provides an in-depth overview of the safety and handling
precautions for 1,8-nonadiene, including its physicochemical properties, known hazards,
recommended personal protective equipment, and emergency procedures.

Hazard Identification and Classification

1,8-Nonadiene is classified as a hazardous substance. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides the following hazard statements
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for this compound.
e Physical Hazards:
o H226: Flammable liquid and vapor.[2]
» Health Hazards:
o H315: Causes skin irritation.[2]
o H319: Causes serious eye irritation.[2]
o H335: May cause respiratory irritation.[2]
Signal Word: Warning[2]
Pictograms:
e Flame
e Irritant

Quantitative Data Summary

The following tables summarize the key quantitative data for 1,8-nonadiene based on
available literature.

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula CoHise [1112]
Molecular Weight 124.22 g/mol [1][2]
Appearance Colorless liquid [1]

Boiling Point 141-143 °C [1]

Melting Point -70.83 °C (estimate) [1]

Density 0.74 g/mL at 25 °C [1]

Vapor Pressure

6.9 mmHg at 25 °C

[1]

Flash Point

26 °C (79 °F)

[1]

Water Solubility

Insoluble

[3]

ble 2: Fi | Explosi |

Parameter

Value

Source(s)

Flash Point

26 °C (79 °F)

[1]

GHS Flammability
Classification

Category 3 Flammable Liquid

[2]

Autoignition Temperature

Data not available

Lower Flammability Limit (LEL)

Data not available

Upper Flammability Limit
(UEL)

Data not available

Suitable Extinguishing Media

Carbon dioxide, dry chemical

powder, foam.

Unsuitable Extinguishing
Media

Water jet may spread the fire.

Table 3: Toxicological Data
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Endpoint Value Species Route Source(s)

Acute Oral Data not
Toxicity (LD50) available

Acute Inhalation Data not
Toxicity (LC50) available

Acute Dermal Data not
Toxicity (LD50) available

Skin Causes skin
Corrosion/Irritatio  irritation Dermal [2]
n (Category 2)
) Causes serious
Serious Eye o
o eye irritation Ocular [2]
Damage/Irritation
(Category 2)
Specific Target May cause
Organ Toxicit respirator
.g Y o P ) y Inhalation [2]
(Single irritation
Exposure) (Category 3)

Experimental Protocols for Safe Handling

The following protocols are generalized for the safe handling of flammable and irritant liquids
like 1,8-nonadiene. These should be adapted to specific experimental setups and institutional
guidelines.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific experimental procedure
should be conducted to determine the appropriate level of PPE. The following is a minimum
requirement:

» Eye Protection: Chemical safety goggles that provide a complete seal around the eyes. A
face shield should be worn in addition to goggles when there is a risk of splashing.
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» Hand Protection: Chemical-resistant gloves are mandatory. Nitrile gloves are commonly
used, but the specific glove material should be selected based on its resistance to 1,8-
nonadiene and the duration of contact. Consult the glove manufacturer's compatibility
charts. For prolonged contact, consider wearing double gloves.

o Body Protection: A flame-resistant laboratory coat must be worn and kept fully buttoned.
Ensure sleeves are of sufficient length to prevent skin exposure.

o Respiratory Protection: All work with 1,8-nonadiene should be conducted in a certified
chemical fume hood to minimize inhalation of vapors.[4] If work outside a fume hood is
unavoidable, a respiratory protection program must be in place, and appropriate respirators
should be used after a formal risk assessment.

Engineering Controls

o Ventilation: All handling of 1,8-nonadiene, including transfers, reactions, and distillations,
must be performed in a well-ventilated area, preferably within a certified chemical fume
hood.[4]

« Ignition Sources: 1,8-nonadiene is a flammable liquid. All potential ignition sources,
including open flames, hot plates, and non-intrinsically safe electrical equipment, must be
strictly excluded from the work area.

« Static Discharge: Grounding and bonding should be used when transferring large volumes of
1,8-nonadiene to prevent the buildup of static electricity, which can be an ignition source.[4]

Handling and Storage Protocol

e Pre-Handling:

o

Read and understand the Safety Data Sheet (SDS) for 1,8-nonadiene.

[¢]

Ensure all necessary PPE is available and in good condition.

o

Verify that the chemical fume hood is functioning correctly.

o

Locate the nearest eyewash station, safety shower, and fire extinguisher.
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e Handling:
o Dispense the required amount of 1,8-nonadiene in the chemical fume hood.
o Keep the container tightly closed when not in use.
o Avoid contact with skin and eyes.
o Avoid inhalation of vapors.
e Storage:

o Store 1,8-nonadiene in a cool, dry, and well-ventilated area away from direct sunlight and
heat sources.

o Store in a tightly sealed, properly labeled container.
o Store away from incompatible materials such as strong oxidizing agents.
o Flammable liquid storage cabinets are recommended.

Mandatory Visualizations

General Laboratory Workflow for Handling 1,8-
Nonadiene
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Preparation

REVIEASIDES

Don PPE

Verify Fume Hood

Locate Safety Equipment

Handling

Dispense in Fume Hood

Perform Experiment

Keep Container Closed

Storagev& Waste

Store in Flammable Cabinet

l

Collect Waste in Labeled Container

l

Dispose via EHS
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1,8-Nonadiene Spill Occurs

Assess Spill Size & Risk

Is it manageable?

Small Spill (<100 mL)

" Is it a major incident?
No Ignition Source J

Don Appropriate PPE Large Spill (>100 mL)
(Gloves, Goggles, Respirator if needed) or Ignition Source Present

Contain Spill with Absorbent Material SREVELE ITmEelEe e

l

Clean Up with Spark-Proof Tools Contact Emergency Services / EHS

l

Collect Waste in Sealed Container
Label as Hazardous Waste

Alert Others

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346706#safety-and-handling-precautions-for-1-8-
nonadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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